(2-Methylpropyl)[1-(5-methylthiophen-2-YL)ethyl]amine

• Molecular Formula: C11H19NS
• Molecular Weight: 197.34 g/mol
• IUPAC Name: 2-methyl-N-[1-(5-methylthiophen-2-yl)ethyl]propan-1-amine
• InChI: InChI=1S/C11H19NS/c1-8(2)7-12-10(4)11-6-5-9(3)13-11/h5-6,8,10,12H,7H2,1-4H3
• InChI Key: GIXBULLTZSRDQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(C)NCC(C)C

Description

(2-Methylpropyl)[1-(5-methylthiophen-2-YL)ethyl]amine (CAS: 1019532-05-8) is a secondary amine with a molecular formula of C₁₁H₁₉NS and a molecular weight of 197.34 g/mol . The compound features a 2-methylpropyl (isobutyl) group and a 1-(5-methylthiophen-2-yl)ethyl substituent. The thiophene ring’s 5-methyl substitution introduces steric and electronic effects, while the branched isobutyl chain may influence solubility and metabolic stability. Limited physicochemical data (e.g., boiling point, density) are available, but its structural features suggest applications in pharmaceutical intermediates or organic synthesis .

Preparation Methods

Nucleophilic Substitution Method

One prevalent approach involves the nucleophilic substitution of a suitable haloalkane with an amine. Specifically, 2-chloro-2-methylpropane (or its equivalents) can serve as the electrophile, reacting with ethylamine under basic conditions to yield the target amine.

Reaction Scheme:

$$
\text{2-chloro-2-methylpropane} + \text{ethylamine} \xrightarrow{\text{Base}} \text{(2-Methylpropyl)[1-(5-methylthiophen-2-YL)ethyl]amine}
$$

Reaction Conditions:

• Solvent: Acetone or ethanol
• Base: Potassium carbonate or sodium hydroxide
• Temperature: Reflux (~80°C)
• Duration: 12–24 hours

Notes:
The halogen acts as a leaving group, facilitating nucleophilic attack by ethylamine. The presence of the methylthiophenyl group requires prior functionalization or coupling steps, which are typically performed via cross-coupling reactions (see section 1.2).

Reductive Amination Approach

Alternatively, reductive amination offers a versatile route, especially when starting from aldehyde or ketone precursors. For this compound, 2-methylpropanal (isobutyraldehyde) can react with ethylamine in the presence of a reducing agent such as sodium cyanoborohydride (NaBH₃CN).

Reaction Scheme:

$$
\text{2-methylpropanal} + \text{ethylamine} \xrightarrow{\text{NaBH}_3\text{CN}} \text{(2-Methylpropyl)[1-(5-methylthiophen-2-YL)ethyl]amine}
$$

Reaction Conditions:

• Solvent: Methanol or ethanol
• pH: Slightly acidic (~pH 5-6)
• Temperature: Room temperature to 40°C
• Duration: 24–48 hours

Notes:
This method allows for selective formation of secondary amines with high yields, especially when the aldehyde is functionalized with the thiophene ring beforehand.

Cross-Coupling Strategies

Given the presence of the methylthiophenyl moiety, C–C bond formation via palladium-catalyzed cross-coupling reactions (e.g., Suzuki or Negishi coupling) is often employed. This involves:

• Synthesis of a suitable boronic acid or organozinc reagent bearing the methylthiophenyl group.
• Coupling with an aminoalkyl halide or derivative.
• Final amination step to introduce the amino group.

Reaction Conditions:

• Catalyst: Pd(PPh₃)₄ or Pd(dppf)Cl₂
• Base: Potassium carbonate or cesium carbonate
• Solvent: Toluene, DMF, or dioxane
• Temperature: 80–100°C

Industrial Production Considerations

Large-scale synthesis typically combines the above methods, optimized for yield and purity. Continuous flow reactors are employed to control reaction parameters precisely, reducing by-products and improving safety. The key steps include:

• Preparation of the thiophene derivative via electrophilic substitution.
• Functionalization of the alkyl chain to introduce the amino group.
• Final coupling and purification.

Data Table Summarizing Preparation Methods

Method	Starting Materials	Key Reagents	Conditions	Advantages	Limitations
Nucleophilic Substitution	2-chloro-2-methylpropane, ethylamine	K₂CO₃, ethanol	Reflux, 12–24 hrs	Straightforward, high yield	Requires halogenated precursor
Reductive Amination	2-methylpropanal, ethylamine	NaBH₃CN, methanol	Room temp, 24–48 hrs	Selective, high efficiency	Needs aldehyde precursor functionalized with thiophene
Cross-Coupling	Thiophene derivative, aminoalkyl halide	Pd catalyst, base	80–100°C, inert atmosphere	Precise, versatile	Catalyst cost, complex setup

Chemical Reactions Analysis

Types of Reactions

(2-Methylpropyl)[1-(5-methylthiophen-2-yl)ethyl]amine can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding imines or nitriles using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: The compound can be further reduced to form secondary or tertiary amines using reducing agents such as lithium aluminum hydride.

Substitution: The thiophene ring can undergo electrophilic substitution reactions, such as halogenation or nitration, in the presence of appropriate reagents.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), hydrogen peroxide (H2O2)

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

Substitution: Halogens (Cl2, Br2), nitric acid (HNO3)

Major Products

Oxidation: Imines, nitriles

Reduction: Secondary or tertiary amines

Substitution: Halogenated or nitrated thiophene derivatives

Scientific Research Applications

(2-Methylpropyl)[1-(5-methylthiophen-2-yl)ethyl]amine has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential pharmaceutical intermediate for the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2-Methylpropyl)[1-(5-methylthiophen-2-yl)ethyl]amine involves its interaction with specific molecular targets and pathways. The compound’s amine group can form hydrogen bonds with biological molecules, while the thiophene ring can participate in π-π interactions with aromatic residues in proteins. These interactions can modulate the activity of enzymes, receptors, and other biomolecules, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations in Alkyl-Thiophene Amines

Compound 1 : 1-(2-Methylphenyl)ethylamine (CAS: 1019579-25-9)

• Formula : C₁₃H₂₁N
• Molecular Weight : 191.32 g/mol
• Structure : Replaces the 5-methylthiophen-2-yl group with a 2-methylphenyl moiety.
• Properties: Liquid at room temperature; used in research (e.g., ligand design).

Compound 2 : (2-Methylpropyl)[2-(thiophen-2-yl)ethyl]amine

• Formula : C₁₀H₁₇NS
• Molecular Weight : 183.32 g/mol
• Structure : Features an unsubstituted thiophen-2-yl group instead of 5-methylthiophen-2-yl.
• However, the unsubstituted thiophene may lower metabolic stability due to increased oxidation susceptibility .

Compound 3 : 1-(5-Methylthiophen-2-yl)ethyl(propyl)amine (CAS: 1017054-99-7)

• Formula : C₉H₁₇NS
• Molecular Weight : 171.30 g/mol
• Structure : Replaces the 2-methylpropyl group with a straight-chain propyl substituent.

Structural and Functional Group Analysis

Parameter	Target Compound	Compound 1	Compound 2	Compound 3
Core Structure	Secondary amine	Secondary amine	Secondary amine	Secondary amine
Alkyl Group	2-Methylpropyl (branched)	2-Methylpropyl (branched)	2-Methylpropyl (branched)	Propyl (linear)
Aromatic Group	5-Methylthiophen-2-yl	2-Methylphenyl	Thiophen-2-yl (unsubstituted)	5-Methylthiophen-2-yl
Molecular Weight (g/mol)	197.34	191.32	183.32	171.30
Key Properties	High lipophilicity, moderate steric hindrance	Enhanced aromatic interactions	Higher reactivity, lower metabolic stability	Increased flexibility, reduced steric bulk

Biological Activity

(2-Methylpropyl)[1-(5-methylthiophen-2-YL)ethyl]amine is a compound of significant interest due to its unique structural features and potential biological activities. This article delves into the biological activity of this compound, highlighting its antimicrobial properties, receptor interactions, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of (2-Methylpropyl)[1-(5-methylthiophen-2-YL)ethyl]amine is $C_{12}H_{17}NS$, with a molar mass of approximately 197.34 g/mol. The compound comprises a branched alkyl group (2-methylpropyl) linked to an ethylamine moiety, which is further connected to a thiophene ring substituted with a methyl group. This combination of functional groups is believed to confer unique chemical properties that may translate into biological activity.

Antimicrobial Activity

Initial studies suggest that compounds containing thiophene rings, such as (2-Methylpropyl)[1-(5-methylthiophen-2-YL)ethyl]amine, exhibit notable antimicrobial properties . Research indicates that thiophene derivatives can inhibit the growth of various pathogens, making them potential candidates for pharmaceutical applications in treating infections. The antimicrobial efficacy of this compound could be attributed to its ability to disrupt microbial cell membranes or interfere with essential metabolic processes.

Receptor Interactions

Understanding how (2-Methylpropyl)[1-(5-methylthiophen-2-YL)ethyl]amine interacts with biological receptors is crucial for elucidating its pharmacological profile. Preliminary data indicate potential binding affinity at several receptors, including:

• Serotonin Receptors : Potential antidepressant effects have been suggested based on structural similarities with known serotonin modulators.
• Dopamine Receptors : The compound may influence dopaminergic pathways, which are critical in mood regulation and various neurological disorders.

These interactions warrant further exploration through in vitro and in vivo studies to clarify the mechanisms involved and the therapeutic potential of the compound.

Comparative Analysis with Similar Compounds

To better understand the unique properties of (2-Methylpropyl)[1-(5-methylthiophen-2-YL)ethyl]amine, it is beneficial to compare it with structurally similar compounds:

Compound Name	Molecular Formula	Key Features
(2-Ethylhexyl)[1-(5-methylthiophen-2-YL)ethyl]amine	C15H27NS	Larger alkyl group; potential for increased lipophilicity
1-(5-Methylthiophen-2-YL)ethylamine	C10H17NS	Lacks branching; different biological profile
(3-Methylpropyl)[1-(5-methylthiophen-2-YL)ethyl]amine	C12H19NS	Different alkyl chain length; varied interaction potential

The distinct combination of branched alkane and thiophene in (2-Methylpropyl)[1-(5-methylthiophen-2-YL)ethyl]amine may confer unique pharmacological properties compared to its analogs, enhancing its therapeutic potential.

Q & A

Basic Research Questions

Q. What synthetic methodologies are recommended for (2-Methylpropyl)[1-(5-methylthiophen-2-YL)ethyl]amine, and how can reaction conditions be optimized?

• Methodology : The compound is typically synthesized via reductive amination between 5-methylthiophen-2-ethylamine and 2-methylpropyl aldehyde. Key steps include:

• Use of sodium cyanoborohydride or sodium triacetoxyborohydride as reducing agents in aprotic solvents (e.g., dichloromethane or THF) under inert atmospheres.
• Optimization of pH (4–6) using acetic acid to enhance imine intermediate formation.
• Purification via silica gel column chromatography with gradient elution (dichloromethane:methanol, 95:5 to 85:15) to isolate the product.
  • Data Table :

Parameter	Condition
Solvent	THF, DCM
Reducing Agent	NaBH3CN, NaBH(OAc)3
Temperature	25–60°C
Purification	Silica gel chromatography

• References :

Q. Which analytical techniques are most effective for structural characterization and purity assessment?

• Methodology :

• 1H/13C NMR : Assign peaks for the thiophene ring (δ 6.5–7.0 ppm), methylpropyl chain (δ 0.8–1.5 ppm), and amine protons (δ 1.5–2.5 ppm).
• HRMS : Confirm molecular ion [M+H]+ at m/z 212.14 (calculated for C12H21NS).
• X-ray Crystallography : Resolve stereochemistry using SHELX for refinement and WinGX for data processing .
• HPLC : Assess purity (>95%) with a C18 column (UV detection at 254 nm, mobile phase: acetonitrile/water).
  • References :

Q. What safety protocols are critical for handling this compound in laboratory settings?

• Methodology :

• Use PPE (gloves, goggles, lab coat) and work in a fume hood to avoid inhalation/contact.
• Store in amber vials under nitrogen at –20°C to prevent degradation.
• Incompatible with strong oxidizers (e.g., HNO3); neutralize spills with 5% acetic acid.
  • References :

Advanced Research Questions

Q. How can researchers investigate the compound’s interaction with biological targets (e.g., enzymes or receptors)?

• Methodology :

• Surface Plasmon Resonance (SPR) : Measure real-time binding kinetics (KD, kon/koff) using immobilized targets.
• Isothermal Titration Calorimetry (ITC) : Determine thermodynamic parameters (ΔH, ΔS).
• Molecular Docking : Use AutoDock Vina to predict binding modes, validated by mutagenesis (e.g., alanine scanning of receptor residues).
  • References :

Q. What strategies resolve contradictions in reported physicochemical properties (e.g., solubility, stability)?

• Methodology :

• Standardized Solubility Assays : Test in PBS (pH 7.4), DMSO, and ethanol at 25°C using dynamic light scattering (DLS) to detect aggregation.
• Stability Studies : Perform accelerated degradation tests (40°C/75% RH for 4 weeks) with HPLC monitoring.
• Cross-Validation : Compare data across multiple batches and laboratories to account for synthesis variability.
  • References :

Q. How can computational modeling predict the compound’s reactivity or pharmacokinetic profile?

• Methodology :

• Density Functional Theory (DFT) : Calculate frontier molecular orbitals (HOMO/LUMO) to predict redox behavior.
• ADMET Prediction : Use SwissADME to estimate logP (2.1), bioavailability (Lipinski’s rule compliance), and CYP450 interactions.
• Molecular Dynamics (MD) : Simulate membrane permeability (e.g., blood-brain barrier penetration) via Desmond or GROMACS.
  • References :

Data Contradiction Analysis

Q. How should researchers address discrepancies in reported synthetic yields?

• Methodology :

• Reaction Monitoring : Use LC-MS to track intermediate formation and side products.
• DoE (Design of Experiments) : Vary catalyst loading, solvent polarity, and temperature to identify optimal conditions.
• Scale-Up Validation : Test small-scale conditions (10 mg) versus pilot-scale (1 g) to assess reproducibility.
  • References :